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Compound of Interest

Compound Name: 3-Methylcyclohexanone
CAS No.: 625-96-7
Cat. No.: B7771114
Get Quote
. J

Technical Monograph: 3-Methylcyclohexanone Physicochemical Profile, Safety Protocols,
and Synthetic Utility

Identity & Physicochemical Profile

3-Methylcyclohexanone is a cyclic ketone featuring a methyl substituent at the meta-position
relative to the carbonyl group. It serves as a critical chiral building block in organic synthesis
and a specialized solvent in polymer electronics.
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Parameter Data
CAS Registry Number (Racemic) 591-24-2
CAS Registry Number ((R)-Enantiomer) 13368-65-5

IUPAC Name 3-Methylcyclohexan-1-one

Synonyms Tetrahydro-m-cresol; 1-Methyl-3-cyclohexanone
Molecular Formula C7H120

Molecular Weight 112.17 g/mol

Boiling Point 169-170 °C (at 760 mmHg)

Density 0.914 g/mL (at 25 °C)

Flash Point 48 °C (Closed Cup)

Solubility Immiscible with water; miscible with ethanol,

ether, benzene

Stereochemistry

Contains one chiral center at C3; exists as (R)

and (S) enantiomers

Safety & Toxicology (GHS Standards)

Core Directive: Treat 3-methylcyclohexanone as a flammable irritant. While it is used as a
flavoring agent (FEMA 3947) at low concentrations, bulk handling requires strict adherence to
vapor control protocols due to its volatility and potential for respiratory irritation.

Hazard Classification (GHS)

Flammable Liquids: Category 3 (H226)

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Eye Irritation: Category 2A (H319)

STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)
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Toxicological Insights

o Acute Toxicity: Data for the pure isomer is limited; however, the methylcyclohexanone
mixture (CAS 1331-22-2) exhibits low acute oral toxicity but significant inhalation risks.

o LDLo (Intravenous, Dog):[1][2] 310 mg/kg [1].[1][2]

o Target Organs: Primary irritant to mucous membranes and upper respiratory tract. Long-term
exposure to related cyclohexanone derivatives has been linked to liver and kidney effects in
animal models.

Handling & Emergency Protocol (Decision Tree)
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Figure 1: Emergency response workflow for 3-methylcyclohexanone exposure.

Synthesis & Reactivity Profile
Primary Synthetic Route: Hydrogenation of m-Cresol
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The industrial standard for producing 3-methylcyclohexanone involves the catalytic
hydrogenation of m-cresol (3-methylphenol). This process must be carefully controlled to stop
at the ketone stage, preventing over-reduction to 3-methylcyclohexanol.

o Catalyst: Palladium on Carbon (Pd/C) or Raney Nickel.
» Conditions: Moderate pressure (1-5 atm Hz), 100-150 °C.

o Selectivity: The reaction favors the formation of the ketone thermodynamically under kinetic
control, but prolonged exposure to hydrogen yields the alcohol.

Secondary Route: Oxidation of 3-Methylcyclohexanol

For laboratory-scale preparation where stereocontrol is required (starting from a chiral alcohol),
Jones oxidation or PCC (Pyridinium Chlorochromate) oxidation is utilized.

Synthesis Workflow Diagram
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Figure 2: Catalytic hydrogenation pathway of m-cresol showing the critical over-reduction risk.

Applications in Research & Development

1. Chiral Building Block for API Synthesis: The (R)-enantiomer (CAS 13368-65-5) is a vital
precursor in the asymmetric synthesis of biologically active alkaloids and terpenoids. Its fixed
stereocenter at C3 allows for diastereoselective alkylations at the C2 or C6 positions, enabling
the construction of complex multi-ring systems found in pharmaceutical intermediates [2].

2. Organic Electronics (OTFTs): Recent applications have identified 3-methylcyclohexanone
as a high-performance solvent for organic thin-film transistors (OTFTs).[3] It is used to dissolve

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#3-methylcyclohexanone-cas-registry-number-and-safety-information
https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body-img#3-methylcyclohexanone-cas-registry-number-and-safety-information
https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#3-methylcyclohexanone-cas-registry-number-and-safety-information
https://www.smolecule.com/products/s793454
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

conjugated polymers for spin-coating, where its boiling point (169 °C) allows for a controlled
evaporation rate, optimizing the crystallinity and charge mobility of the semiconductor film [3].

3. Proteomics: (R)-3-Methylcyclohexanone is utilized as a specialized reagent in proteomics
research for modifying specific peptide residues during mass spectrometry analysis, aiding in
the structural elucidation of proteins [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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